(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C22H20N2O4/c1-14-2-5-16-12-17(22(26)24-18(16)10-14)8-9-23-21(25)7-4-15-3-6-19-20(11-15)28-13-27-19/h2-7,10-12H,8-9,13H2,1H3,(H,23,25)(H,24,26)/b7-4-
• InChI Key: PUXMFRYUTOHHKE-DAXSKMNVSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)/C=C\C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C22H20N2O4 and its molecular weight is 376.412. The purity is usually 95%.
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Scientific Research Applications

KCNQ2 Opener Activity

• Synthesis studies have led to the identification of related compounds as potent KCNQ2 openers. These compounds demonstrated significant activity in reducing neuronal hyperexcitability in rat hippocampal slices, indicating potential applications in neurological disorders (Wu et al., 2004).

Anticancer Activity

• Research aimed at producing new derivatives, including those structurally related to the given compound, revealed significant anticancer effects against breast cancer cell lines, suggesting a potential application in cancer therapy (Gaber et al., 2021).

Electronic and Optical Properties

• Studies involving Density Functional Theory (DFT) calculations and analysis of electronic structure and absorption spectra indicate the potential of related compounds in the development of materials with specific optical and electronic properties (Halim & Ibrahim, 2017).

Psychotropic and Anti-inflammatory Activities

• Some derivatives have been found to possess marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects concerning tumor cell lines, which could be valuable in developing new therapeutic agents (Zablotskaya et al., 2013).

Synthesis and Characterization

• The synthesis and characterization of various related compounds have been extensively studied, offering insights into developing novel substances with potential pharmaceutical applications (Vivekanand & Mruthyunjayaswamy, 2013).

Photopolymerization Initiators

• Acrylated derivatives of naphthalimide, structurally similar to the compound , have been synthesized and studied for their photopolymerization initiating performance, suggesting applications in material sciences (Yang et al., 2018).